Cas no 60850-62-6 (1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
• CAS No: 60850-62-6
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• MDL: MFCD28098689
• CID: 4063526
• PubChem ID: 15477808
• Update Time: 2025-06-07

1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
• 60850-62-6
• 3-(4-Chloro-phenyl)-1-phenyl-2-[1,2,4]triazol-1-yl-propan-1-one

• MDL： MFCD28098689
• Inchi： 1S/C17H14ClN3O/c18-15-8-6-13(7-9-15)10-16(21-12-19-11-20-21)17(22)14-4-2-1-3-5-14/h1-9,11-12,16H,10H2
• InChI Key： ZHIOHBGTGCHEBB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C(N1C=NC=N1)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 311.0825398Da
• Monoisotopic Mass: 311.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-

Introduction to 1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl) and Its Significance in Modern Chemical Research

The compound with the CAS number 60850-62-6, identified as 1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl), represents a fascinating molecule that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, combines elements of aromatic and heterocyclic chemistry, making it a subject of interest for synthetic chemists and biologists alike. The presence of multiple functional groups, including a ketone moiety and a triazole ring, endows it with unique chemical properties that are being explored for various applications.

In recent years, the study of 1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl) has been particularly intriguing due to its potential role in the development of novel therapeutic agents. The triazole ring is a well-known pharmacophore that has been incorporated into numerous drugs due to its ability to enhance binding affinity and metabolic stability. This compound exemplifies how the strategic combination of different chemical scaffolds can lead to the discovery of molecules with significant biological activity.

One of the most compelling aspects of this compound is its structural complexity. The presence of both phenyl rings and a chlorophenyl group provides a rich array of interaction points with biological targets. This complexity has made it a valuable scaffold for medicinal chemists who are seeking to develop molecules with enhanced specificity and efficacy. The ketone group in the molecule also plays a crucial role in its reactivity, allowing for further derivatization and modification to tailor its properties for specific applications.

Recent studies have highlighted the potential of 1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl) as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its use in the development of inhibitors targeting various enzymes and receptors involved in human diseases. The triazole moiety, in particular, has been shown to interact favorably with certain biological targets, making it an attractive component for drug design.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this molecule efficiently. Additionally, computational methods have been employed to predict the biological activity of derivatives of this compound before they are synthesized in the lab. This approach has significantly reduced the time and resources required for drug discovery.

Another area where this compound has shown promise is in materials science. Its unique structure makes it a candidate for applications in organic electronics and nanotechnology. The ability to tune its properties through structural modifications has opened up new possibilities for developing advanced materials with tailored functionalities.

The impact of CAS no 60850-62-6 on modern chemical research cannot be overstated. Its multifaceted applications span across pharmaceuticals, materials science, and beyond. As our understanding of its properties continues to grow, so too does its potential for contributing to scientific advancements. The ongoing research into this compound underscores the importance of interdisciplinary collaboration in unlocking the full potential of chemical entities like 1-Propanone, 3-(4-chlorophenyl)-1-phenyl-2-(1H-1,2,4-triazol-1-yl).

In conclusion, the study of CAS no 60850-62-6 represents a testament to the power of chemical innovation. By combining traditional synthetic methods with cutting-edge computational techniques, researchers are paving the way for new discoveries that could revolutionize multiple fields. The continued exploration of this compound and its derivatives will undoubtedly lead to further breakthroughs in science and technology.